N-Benzoyl-1-[2-O,4-C-methylene-5-O-(4,4'-dimethoxytrityl)-3-O-[(2-cyanoethoxy)(diisopropylamino)phosphino]-beta-D-ribofuranosyl]-5-methylcytosine

• IUPAC Name: N-[1-[(1R,3R,4R,7S)-1-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-7-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxy-2,5-dioxabicyclo[2.2.1]heptan-3-yl]-5-methyl-2-oxopyrimidin-4-yl]benzamide
• InChI: InChI=1S/C48H54N5O9P/c1-32(2)53(33(3)4)63(60-28-14-27-49)62-42-41-45(52-29-34(5)43(51-46(52)55)50-44(54)35-15-10-8-11-16-35)61-47(42,30-58-41)31-59-48(36-17-12-9-13-18-36,37-19-23-39(56-6)24-20-37)38-21-25-40(57-7)26-22-38/h8-13,15-26,29,32-33,41-42,45H,14,28,30-31H2,1-7H3,(H,50,51,54,55)/t41-,42+,45-,47-,63?/m1/s1
• InChI Key: XHILZPWJJJDDDY-HXAWEXODSA-N
• Canonical SMILES: CC1=CN(C(=O)N=C1NC(=O)C2=CC=CC=C2)C3C4C(C(O3)(CO4)COC(C5=CC=CC=C5)(C6=CC=C(C=C6)OC)C7=CC=C(C=C7)OC)OP(N(C(C)C)C(C)C)OCCC#N
• Isomeric SMILES: CC1=CN(C(=O)N=C1NC(=O)C2=CC=CC=C2)[C@H]3[C@H]4[C@@H]([C@@](O3)(CO4)COC(C5=CC=CC=C5)(C6=CC=C(C=C6)OC)C7=CC=C(C=C7)OC)OP(N(C(C)C)C(C)C)OCCC#N
• Molecular Formula: C48H54N5O9P
• Molecular Weight: 875.9 g/mol
• CAS No.: 206055-82-5

Description

This compound is primarily used in the synthesis of LNA oligonucleotides, which are known for their enhanced hybridization characteristics compared to traditional DNA and RNA oligonucleotides .

Preparation Methods

The synthesis of DMT-locMeC(bz) phosphoramidite involves standard phosphoramidite chemistry, which is commonly used for DNA synthesis. The synthesis cycle for LNA oligonucleotides consists of the same series of reactions as those employed for DNA monomers. the coupling time for LNA monomers is slower compared to DNA monomers, with a recommended coupling time of 8 minutes for LNA monomers compared to 90 seconds for DNA monomers . Industrial production methods typically involve the use of standard DNA synthesizer platforms without requiring changes in the reagents commonly used for DNA synthesis .

Chemical Reactions Analysis

DMT-locMeC(bz) phosphoramidite undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as iodine in the presence of water and pyridine.

Reduction: Reduction reactions may involve reagents like dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP).

Substitution: Substitution reactions can occur with nucleophiles such as amines or thiols.

Common reagents and conditions used in these reactions include acetonitrile as a solvent and dichloromethane as a co-solvent for the 5-methyl-cytidine derivative . Major products formed from these reactions include various modified nucleotides and oligonucleotides.

Scientific Research Applications

DMT-locMeC(bz) phosphoramidite has a wide range of scientific research applications, including:

Chemistry: It is used in the synthesis of LNA oligonucleotides, which are valuable tools in molecular biology and biotechnology.

Biology: LNA oligonucleotides synthesized using DMT-locMeC(bz) phosphoramidite are used in gene expression studies, antisense therapy, and RNA interference.

Medicine: LNA oligonucleotides have potential therapeutic applications, including the development of antisense oligonucleotides for the treatment of genetic disorders.

Industry: The compound is used in the production of high-affinity probes for diagnostic applications and in the development of novel biomaterials.

Mechanism of Action

The mechanism of action of DMT-locMeC(bz) phosphoramidite involves its incorporation into LNA oligonucleotides, which exhibit enhanced hybridization characteristics due to the locked ribose conformation. This conformation increases the thermal stability of the oligonucleotide duplexes, resulting in higher binding affinity to complementary DNA or RNA sequences. The molecular targets and pathways involved include the inhibition of gene expression through antisense mechanisms and the modulation of RNA interference pathways .

Comparison with Similar Compounds

DMT-locMeC(bz) phosphoramidite is unique among LNA phosphoramidites due to the presence of the 5-methyl-cytidine derivative, which further enhances the hybridization characteristics of the resulting oligonucleotides. Similar compounds include:

• DMT-locA(bz) phosphoramidite
• DMT-dC(bz) phosphoramidite
• DMT-dA(bz) phosphoramidite
• DMT-locG(ib) phosphoramidite

These compounds share similar applications in the synthesis of modified oligonucleotides but differ in their specific nucleobase modifications and resulting hybridization properties .